5-chloro-N-[2-(methoxycarbonyl)ethyl]-2,4-dinitrobenzamide

• Molecular Formula: C11H10ClN3O7
• Molecular Weight: 331.66 g/mol
• IUPAC Name: methyl 3-[(5-chloro-2,4-dinitrobenzoyl)amino]propanoate
• InChI: InChI=1S/C11H10ClN3O7/c1-22-10(16)2-3-13-11(17)6-4-7(12)9(15(20)21)5-8(6)14(18)19/h4-5H,2-3H2,1H3,(H,13,17)
• InChI Key: YFZHENPEDQOGBH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC(=O)C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])Cl

Description

5-chloro-N-[2-(methoxycarbonyl)ethyl]-2,4-dinitrobenzamide is a useful research compound. Its molecular formula is C11H10ClN3O7 and its molecular weight is 331.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-chloro-2,4-dinitrobenzoic acid (10.0 g, 40 mmol) in SOCl2 (100 mL) containing DMF (2 drops) was heated under reflux for 5 h, and then concentrated to dryness and azeotroped with benzene. A solution of the resulting crude acid chloride in Et2O was added to a vigorously-stirred suspension of methyl 3-aminopropanoate hydrochloride (6.22 g, 44 mmol) and Et3N (13.9 mL, 100 mmol) in Et2O (100 mL). after stirrign for 30 min, the resulting precipitate was filtered off, washed well with water, and recrystallized from EtOAc/petroleum ether to give 5-chloro-N-[2-(methoxycarbonyl)ethyl]-2,4-dinitrobenzamide (6.24 g, 47%), mp 139-141° C. 1H NMR [(CD3)2SO] δ8.98 (t, J=5.6 Hz, 1H, CONH), 8.83 (s, 1H, H-3), 8.09 (s, 1H, H-6), 3.63 (s, 3H, OCH3), 3.47 (dt, J=6.7, 5.6 Hz, 2H, CONCH2), 2.61 (t, J=6.7 Hz, 2H, CH2CO2CH3) Anal. Calcd for C11H10ClN3O7. C, 39.84;H, 3.04; N, 12.67, Cl, 10 69. Found: C, 40.07;H, 2.79; N, 12 55; Cl, 10.92%.